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Compound of Interest

Compound Name: Disperse Red 167

Cat. No.: B1346997 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Disperse Red 167 (C.I. 11338) is a monoazo dye used in the textile industry for dyeing

synthetic fibers, particularly polyester. The determination of its purity and its quantification in

various matrices are crucial for quality control and safety assessment. High-Performance Liquid

Chromatography (HPLC) is a powerful and widely adopted technique for the analysis of such

dyes due to its high resolution, sensitivity, and quantitative accuracy. This document provides a

detailed protocol for the analysis of Disperse Red 167 using HPLC with UV-Vis detection,

including instrument parameters, sample preparation, and method validation guidelines.

Chemical Information
Property Value

Chemical Name

3-Propanoylamino-N,N-bis(2-

acetoxyethyl)benzenamine coupled with diazo

salt of 2-Chloro-4-nitrobenzenamine[1]

C.I. Name Disperse Red 167, C.I. 11338[1]

CAS Number 61968-52-3 / 26850-12-4[1]

Molecular Formula C₂₃H₂₆ClN₅O₇[1]

Molecular Weight 519.93 g/mol [1]
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Experimental Protocol: HPLC Analysis of Disperse
Red 167
This protocol describes a representative reversed-phase HPLC method for the quantitative

analysis of Disperse Red 167.

Instrumentation and Materials:

HPLC System: A standard HPLC system equipped with a gradient pump, autosampler,

column oven, and a Photodiode Array (PDA) or UV-Vis detector.

Column: A reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size) is

recommended.

Solvents: HPLC grade methanol, acetonitrile, and water. Formic acid may be used as a

mobile phase modifier.

Standards: Analytical standard of Disperse Red 167.

Filters: Syringe filters (e.g., 0.45 µm) for sample clarification.

Chromatographic Conditions:

Parameter Recommended Conditions

Mobile Phase A: Water with 0.1% Formic AcidB: Acetonitrile

Gradient

0 min: 40% B7 min: 60% B17 min: 98% B24

min: 98% B25 min: 40% B (Return to initial

conditions)30 min: End of run

Flow Rate 1.0 mL/min

Column Temperature 30 °C

Detection Wavelength

To be determined by UV-Vis scan of a standard

solution (a range of 210-800 nm is scanned by

PDA detectors)

Injection Volume 10 µL
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Standard and Sample Preparation:

Standard Stock Solution (1000 µg/mL): Accurately weigh 10 mg of Disperse Red 167
reference standard and dissolve it in 10 mL of methanol in a volumetric flask.

Working Standard Solutions: Prepare a series of working standard solutions by diluting the

stock solution with the initial mobile phase to achieve concentrations in the desired linear

range (e.g., 1-50 µg/mL).

Sample Preparation (for solid samples): Accurately weigh a representative portion of the

sample and extract the dye using a suitable solvent like methanol, which can be assisted by

sonication. Filter the extract through a 0.45 µm syringe filter prior to injection.

Method Validation
The developed HPLC method must be validated to ensure its suitability for its intended

purpose. The key validation parameters and their typical acceptance criteria for azo dye

analysis are summarized below.
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Validation Parameter
Typical Acceptance
Criteria

Purpose

Specificity

The peak for Disperse Red

167 should be well-resolved

from any impurities or matrix

components.

To ensure that the signal

measured is solely from the

analyte of interest.

Linearity (R²)
Correlation coefficient (R²) ≥

0.999

To demonstrate a direct

proportional relationship

between the analyte

concentration and the detector

response over a defined

range.

Accuracy (Recovery)
98.0% - 102.0% recovery of

the analyte in a spiked matrix.

To assess the closeness of the

experimental value to the true

value.[2]

Precision (RSD%)

Repeatability (intra-day): RSD

≤ 2%Intermediate Precision

(inter-day): RSD ≤ 3%

To measure the degree of

scatter between a series of

measurements obtained from

multiple samplings of the same

homogeneous sample.[2]

Limit of Detection (LOD) Signal-to-noise ratio of 3:1

The lowest amount of analyte

in a sample which can be

detected but not necessarily

quantitated as an exact value.

[2]

Limit of Quantitation (LOQ) Signal-to-noise ratio of 10:1

The lowest amount of analyte

in a sample which can be

quantitatively determined with

suitable precision and

accuracy.[2]
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Robustness

No significant change in

results with small, deliberate

variations in method

parameters.

To measure the method's

capacity to remain unaffected

by small variations in

parameters.

Experimental Workflow

Sample & Standard Preparation HPLC Analysis

Data Analysis

Weigh Disperse Red 167 Standard Prepare Stock Solution (1000 µg/mL) Prepare Working Standards (1-50 µg/mL)

Inject Sample/Standard

Generate Calibration Curve

Weigh Sample Extract Dye (e.g., with Methanol & Sonication) Filter Extract (0.45 µm)

HPLC System with C18 Column

Chromatographic Separation UV-Vis/PDA Detection
Obtain Chromatogram Integrate Peak Area

Quantify Disperse Red 167

Click to download full resolution via product page

Caption: Experimental workflow for the HPLC analysis of Disperse Red 167.

Data Presentation
Quantitative data from the analysis of Disperse Red 167 should be summarized in a clear and

structured manner. An example is provided below.

Table 1: Linearity Data for Disperse Red 167
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Concentration (µg/mL) Peak Area (arbitrary units)

1 [Insert Data]

5 [Insert Data]

10 [Insert Data]

25 [Insert Data]

50 [Insert Data]

R² [Insert Value]

Table 2: Method Validation Summary for Disperse Red 167

Parameter Result Acceptance Criteria

Linearity (R²) [Insert Value] ≥ 0.999

Accuracy (% Recovery) [Insert Value] 98.0% - 102.0%

Precision (% RSD) [Insert Value] ≤ 2.0%

LOD (µg/mL) [Insert Value] S/N ≥ 3:1

LOQ (µg/mL) [Insert Value] S/N ≥ 10:1

Conclusion
This application note provides a comprehensive and detailed protocol for the analysis of

Disperse Red 167 using High-Performance Liquid Chromatography. The described method,

when properly validated, is suitable for the quantification and purity assessment of this dye in

various samples. The provided workflow and data presentation guidelines are intended to

assist researchers and scientists in achieving accurate and reproducible results.

Need Custom Synthesis?
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Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1346997?utm_src=pdf-body
https://www.benchchem.com/product/b1346997?utm_src=pdf-body
https://www.benchchem.com/product/b1346997?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346997?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. benchchem.com [benchchem.com]

2. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application Note: Analysis of Disperse Red 167 by
High-Performance Liquid Chromatography]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1346997#high-performance-liquid-chromatography-
for-disperse-red-167]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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